N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(p-tolylthio)acetamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C22H19N3OS/c1-15-10-12-16(13-11-15)27-14-21(26)23-18-7-3-2-6-17(18)22-24-19-8-4-5-9-20(19)25-22/h2-13H,14H2,1H3,(H,23,26)(H,24,25)
• InChI Key: DXFGMPHPHPKWNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4N3
• Molecular Formula: C22H19N3OS
• Molecular Weight: 373.5 g/mol

Description

Synthesis Analysis

While there is no direct information available on the synthesis of “N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(p-tolylthio)acetamide”, there are related compounds that have been synthesized. For instance, some N-(1H-Benzo[d]imidazol-2-yl)-2-(4-Arylpiperazin-1-yl) acetamides have been synthesized as potential anticancer agents.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Antimicrobial Applications: The synthesis of novel sulphonamide derivatives, including N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(p-tolylthio)acetamide, has demonstrated good antimicrobial activity. The compounds exhibited high activity against various strains, with computational calculations confirming their potential as antimicrobial agents (Fahim & Ismael, 2019).

Antitumor Activity

• Antitumor Applications: Research on derivatives of the compound, focusing on different heterocyclic ring systems, revealed considerable anticancer activity against specific cancer cell lines. This highlights its potential role in antitumor therapies (Yurttaş, Tay, & Demirayak, 2015).

Antibacterial Properties

• Synthesis for Antibacterial Use: Further studies have synthesized derivatives for targeted antibacterial activity, demonstrating significant effects. This supports the compound's utility in developing new antibacterial agents (Gullapelli, Thupurani, & Brahmeshwari, 2014).

Corrosion Inhibition

• Corrosion Inhibition: The compound has been studied for its corrosion inhibition potential, showing high efficiency in protecting carbon steel in acidic environments. This suggests applications in industrial corrosion protection (Rouifi et al., 2020).

Molecular Docking Studies

• Urease Inhibition: Molecular docking studies on a series of related compounds indicated significant urease inhibition activity, suggesting potential applications in treating diseases related to urease activity (Gull et al., 2016).